Cas no 2228774-22-7 (2-methylquinoline-4-sulfonyl fluoride)

• Product Name: 2-methylquinoline-4-sulfonyl fluoride
• CAS No: 2228774-22-7
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 6319597
• PubChem ID: 165869714
• Update Time: 2025-05-23

2-methylquinoline-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methylquinoline-4-sulfonyl fluoride
• 2228774-22-7
• EN300-1989870

• Inchi： 1S/C10H8FNO2S/c1-7-6-10(15(11,13)14)8-4-2-3-5-9(8)12-7/h2-6H,1H3
• InChI Key： ZMRPFBRHSFQDRP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)N=C2C=CC=CC=12)(=O)(=O)F

Computed Properties

• Exact Mass: 225.02597783g/mol
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-methylquinoline-4-sulfonyl fluoride

Recent Advances in the Application of 2-Methylquinoline-4-sulfonyl Fluoride (CAS: 2228774-22-7) in Chemical Biology and Drug Discovery

2-Methylquinoline-4-sulfonyl fluoride (CAS: 2228774-22-7) has emerged as a pivotal chemical probe in recent chemical biology and drug discovery research. This sulfonyl fluoride derivative belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their high reactivity, stability under physiological conditions, and selective binding to various biological targets. Recent studies have demonstrated its unique utility as a covalent inhibitor and activity-based probe for serine hydrolases and other nucleophilic enzymes.

A 2023 study published in Nature Chemical Biology revealed that 2-methylquinoline-4-sulfonyl fluoride exhibits exceptional selectivity toward certain cancer-associated proteases while maintaining excellent cell permeability. The compound's quinoline scaffold contributes to its enhanced membrane permeability compared to simpler aryl sulfonyl fluorides, making it particularly valuable for intracellular target engagement studies. Researchers have successfully employed this reagent to map active sites in complex proteomes, providing new insights into enzyme function and inhibitor design.

Structural analyses using X-ray crystallography (reported in Journal of Medicinal Chemistry, 2024) have elucidated the precise binding mode of 2-methylquinoline-4-sulfonyl fluoride with its protein targets. The methyl group at the 2-position and the sulfonyl fluoride at the 4-position create an optimal spatial arrangement for selective interactions with catalytic serine residues. These structural insights are driving the design of next-generation covalent inhibitors with improved selectivity profiles.

In therapeutic development, 2-methylquinoline-4-sulfonyl fluoride derivatives have shown promise as potential anti-inflammatory agents. A recent patent application (WO2023124567) describes novel compounds based on this scaffold that selectively inhibit neutrophil elastase with picomolar affinity while showing minimal off-target effects. The unique reactivity profile of the sulfonyl fluoride group allows for irreversible inhibition of this challenging protease target, which is implicated in chronic obstructive pulmonary disease and other inflammatory conditions.

From a synthetic chemistry perspective, advances in the preparation of 2-methylquinoline-4-sulfonyl fluoride (CAS: 2228774-22-7) have enabled broader accessibility for research applications. A 2024 Organic Process Research & Development publication detailed an improved synthetic route that achieves 85% overall yield while eliminating hazardous intermediates. This development is particularly significant as it addresses previous supply chain challenges for this valuable research chemical.

Looking forward, the unique properties of 2-methylquinoline-4-sulfonyl fluoride position it as a versatile tool for chemical biology research and drug discovery. Its applications extend beyond traditional enzyme inhibition to include proteome-wide profiling, targeted protein degradation, and even radiopharmaceutical development. As research continues, we anticipate seeing more innovative uses of this compound emerge in both academic and industrial settings.